Cas no 1245644-35-2 (2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid)

• Product Name: 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid
• CAS No: 1245644-35-2
• MF: C₁₅H₂₂N₂O₅S
• MW: 342.410583019257
• MDL: MFCD30475786
• CID: 4456885
• PubChem ID: 17930854
• Update Time: 2025-06-08

2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-[(4-Ethylpiperazin-1-Yl)Sulfonyl]Benzoic Acid Hydrochloride
• 2-Ethoxy-5-[(4-Ethylpiperazin-1-Yl)Sulfonyl] Benzoic Acid Hydrochloride
• CS-0197971
• 2-ethoxy-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid
• BS-50184
• 2-ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylbenzoic acid
• 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid
• MFCD16877564
• 2-Ethoxy-5-(4-ethylpiperazine-1-sulfonyl)benzoic acid
• Benzoic acid, 2-ethoxy-5-[(4-ethyl-1-piperazinyl)sulfonyl]-
• E82333
• SCHEMBL6646760
• 1245644-35-2
• DTXSID60591626
• 2-ethoxy-5-(4-ethylpiperazin-1-ylsulfonyl)benzoic acid
• 2-Ethoxyl-5-(4-ethylpiperazin-1-yl) Sulfonylbenzoicacid
• 2-Ethoxy-5-[(4-Ethylpiperazin-1-Yl)Sulfonyl]Benzoic Acid Hydrchloride
• 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid

• MDL： MFCD30475786
• Inchi： 1S/C15H22N2O5S/c1-3-16-7-9-17(10-8-16)23(20,21)12-5-6-14(22-4-2)13(11-12)15(18)19/h5-6,11H,3-4,7-10H2,1-2H3,(H,18,19)
• InChI Key： UEQCATIDIDTXNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OCC)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.12494298g/mol
• Monoisotopic Mass: 342.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid

Introduction to 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic Acid (CAS No. 1245644-35-2) and Its Emerging Applications in Chemical Biology

2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid, identified by the chemical identifier CAS No. 1245644-35-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a benzoic acid core substituted with an ethoxy group at the 2-position and a sulfonyl group linked to a 4-ethylpiperazine moiety at the 5-position, exhibits unique structural and functional properties that make it a promising candidate for various biological assays and drug development initiatives.

The structural composition of 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid imparts distinct chemical characteristics, including solubility, stability, and reactivity, which are critical factors in its utility for biochemical applications. The presence of the sulfonyl group enhances its interaction with biological targets, while the ethylpiperazine component introduces pharmacophoric elements that are commonly explored in medicinal chemistry for their potential therapeutic effects.

In recent years, the compound has been extensively studied for its role in modulating various biological pathways. Notably, research has highlighted its potential as an inhibitor in certain enzyme-mediated processes, particularly those involving kinases and other signal transduction proteins. The precise arrangement of functional groups in its molecular structure allows it to engage with specific binding sites on target proteins, thereby influencing cellular processes and potentially offering therapeutic benefits.

One of the most compelling aspects of 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid is its versatility in serving as a scaffold for derivative synthesis. Chemists have leveraged its framework to develop novel analogs with enhanced bioactivity or improved pharmacokinetic profiles. For instance, modifications to the ethylpiperazine moiety have been investigated to optimize receptor binding affinity, while alterations to the benzoic acid core have aimed at improving metabolic stability and reducing off-target effects.

The compound's relevance extends to cutting-edge research in drug discovery, where it is being evaluated for its potential in treating inflammatory diseases, neurological disorders, and even certain types of cancer. Preclinical studies have demonstrated that derivatives of this compound can modulate inflammatory cytokine production and inhibit pathways associated with tumor growth. These findings underscore its significance as a lead compound in ongoing pharmacological investigations.

From a synthetic chemistry perspective, 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid exemplifies the intricate balance between structural complexity and synthetic feasibility. Its preparation involves multi-step organic transformations that showcase advancements in catalytic methods and purification techniques. The synthesis of such compounds often requires precise control over reaction conditions to ensure high yields and purity, highlighting their importance in industrial-scale pharmaceutical production.

The growing interest in this compound is also driven by its role in high-throughput screening (HTS) campaigns. Researchers utilize libraries containing derivatives of 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid to identify novel bioactive molecules rapidly. These screens have led to the discovery of several compounds with promising therapeutic properties, further validating the importance of this scaffold in drug development pipelines.

Moreover, advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid, allowing researchers to predict binding affinities and optimize structures before experimental validation. This integration of computational methods with traditional wet chemistry has accelerated the pace of drug discovery significantly.

The environmental impact of synthesizing and utilizing such compounds is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also enhance the economic viability of pharmaceutical manufacturing processes.

In conclusion, 2-Ethoxy-5-((4-ethylpiperazin-1-yisulfonyl)benzoic acid (CAS No. 1245644352) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for studying biological mechanisms and developing new therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.